Cas no 444907-56-6 (Methyl 5'-Amino-2,3'-bithiophene-4'-carboxylate)

• Product Name: Methyl 5'-Amino-2,3'-bithiophene-4'-carboxylate
• CAS No: 444907-56-6
• MF: C₁₀H₉NO₂S₂
• MW: 239.31395983696
• MDL: MFCD02176908
• CID: 872684
• PubChem ID: 831570
• Update Time: 2025-05-23

Methyl 5'-Amino-2,3'-bithiophene-4'-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 5'-amino-[2,3'-bithiophene]-4'-carboxylate
• methyl 2-amino-4-thiophen-2-ylthiophene-3-carboxylate
• methyl 5''-amino-2,3''-bithiophene-4''-carboxylate
• methyl 5'-amino-2,3'-bithiophene-4'-carboxylate
• METHYL5'-AMINO-2,3'-BITHIOPHENE-4'-CARBOXYLATE
• [2,3'-bithiophene]-4'-carboxylic acid, 5'-amino-, methyl ester
• methyl 2-amino-2',4-bithiophene-3-carboxylate
• SR-01000258340
• AKOS000220116
• STK317427
• AK-968/15362238
• Z56883165
• 444907-56-6
• methyl 2-amino-4-(thiophen-2-yl)thiophene-3-carboxylate
• SR-01000258340-1
• EN300-14354
• Methyl5'-amino-[2,3'-bithiophene]-4'-carboxylate
• SCHEMBL5322468
• G22074
• DB-027799
• ALBB-027575
• methyl 2-amino-4-(2-thienyl)thiophene-3-carboxylate
• BS-38059
• DTXSID80356754
• MFCD02176908
• Methyl 5'-Amino-2,3'-bithiophene-4'-carboxylate

• MDL： MFCD02176908
• Inchi： 1S/C10H9NO2S2/c1-13-10(12)8-6(5-15-9(8)11)7-3-2-4-14-7/h2-5H,11H2,1H3
• InChI Key： YTPWWVXUJXQDMK-UHFFFAOYSA-N
• SMILES： S1C=C(C2=CC=CS2)C(C(=O)OC)=C1N

Computed Properties

• Exact Mass: 239.00700
• Monoisotopic Mass: 239.00747088g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 250
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 109Ų

Experimental Properties

• PSA: 108.80000
• LogP: 3.42660

Additional information on Methyl 5'-Amino-2,3'-bithiophene-4'-carboxylate

Methyl 5'-Amino-2,3'-bithiophene-4'-carboxylate (CAS No. 444907-56-6): An Overview of Its Structure, Properties, and Applications

Methyl 5'-Amino-2,3'-bithiophene-4'-carboxylate (CAS No. 444907-56-6) is a versatile organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, including materials science, pharmaceuticals, and organic electronics. This compound belongs to the class of bithiophenes, which are known for their excellent electronic and optical properties.

The molecular formula of Methyl 5'-Amino-2,3'-bithiophene-4'-carboxylate is C₁₁H₁₀N₂O₂S₂, and its molecular weight is approximately 266.33 g/mol. The compound features a bithiophene core with an amino group and a methyl ester group attached to the terminal thiophene ring. This specific arrangement of functional groups imparts unique chemical and physical properties to the molecule.

In terms of its physical properties, Methyl 5'-Amino-2,3'-bithiophene-4'-carboxylate is a solid at room temperature and is slightly soluble in common organic solvents such as dichloromethane, chloroform, and dimethylformamide (DMF). Its solubility characteristics make it suitable for various synthetic and analytical procedures. The compound also exhibits good thermal stability, which is crucial for its use in high-temperature processes.

The electronic structure of Methyl 5'-Amino-2,3'-bithiophene-4'-carboxylate has been extensively studied using computational methods such as density functional theory (DFT). These studies have revealed that the bithiophene core contributes significantly to the molecule's electronic properties, including its high electron mobility and low bandgap. The amino group enhances the electron-donating ability of the molecule, while the methyl ester group improves its solubility and processability.

In the field of organic electronics, Methyl 5'-Amino-2,3'-bithiophene-4'-carboxylate has shown promise as a building block for organic semiconductors. Recent research has demonstrated that this compound can be used to fabricate high-performance organic field-effect transistors (OFETs) with excellent charge transport properties. The combination of its high electron mobility and good thermal stability makes it an attractive candidate for next-generation electronic devices.

Beyond electronics, Methyl 5'-Amino-2,3'-bithiophene-4'-carboxylate has also found applications in pharmaceutical research. Studies have shown that bithiophenes can exhibit a range of biological activities, including anti-inflammatory and anticancer properties. The presence of the amino group in this compound may enhance its bioactivity by facilitating interactions with biological targets. Ongoing research is focused on exploring the potential therapeutic applications of this compound and related derivatives.

In addition to its direct applications, Methyl 5'-Amino-2,3'-bithiophene-4'-carboxylate serves as a valuable intermediate in synthetic chemistry. Its reactive functional groups allow for a wide range of chemical transformations, making it a useful starting material for the synthesis of more complex molecules. For example, the amino group can be modified through various coupling reactions to introduce additional functionalities or linkages to other molecules.

The synthesis of Methyl 5'-Amino-2,3'-bithiophene-4'-carboxylate typically involves multi-step procedures that include the formation of the bithiophene core followed by functionalization with the amino and methyl ester groups. Recent advancements in synthetic methods have led to more efficient and scalable routes for producing this compound, which is essential for both academic research and industrial applications.

In conclusion, Methyl 5'-Amino-2,3'-bithiophene-4'-carboxylate (CAS No. 444907-56-6) is a multifaceted compound with significant potential in various scientific and technological fields. Its unique chemical structure endows it with valuable properties that make it suitable for applications in organic electronics, pharmaceuticals, and synthetic chemistry. Ongoing research continues to uncover new possibilities for this intriguing molecule, highlighting its importance in modern scientific endeavors.